Cas no 1804041-07-3 (3-Mercapto-4-nitrophenylpropanal)

• Product Name: 3-Mercapto-4-nitrophenylpropanal
• CAS No: 1804041-07-3
• MF: C₉H₉NO₃S
• MW: 211.237661123276
• CID: 4961786
• Update Time: 2025-07-01

3-Mercapto-4-nitrophenylpropanal Chemical and Physical Properties

Names and Identifiers

• 3-Mercapto-4-nitrophenylpropanal

• Inchi： 1S/C9H9NO3S/c1-6(5-11)7-2-3-8(10(12)13)9(14)4-7/h2-6,14H,1H3
• InChI Key： FXNBBBYQXMFNPU-UHFFFAOYSA-N
• SMILES： SC1=C(C=CC(=C1)C(C=O)C)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 229
• XLogP3: 1.9
• Topological Polar Surface Area: 63.9

Additional information on 3-Mercapto-4-nitrophenylpropanal

Exploring the Chemical and Biological Properties of 3-Mercapto-4-Nitrophenylpropanal (CAS No. 1804041-07-3): A Comprehensive Overview

The compound 3-Mercapto-4-Nitrophenylpropanal, identified by the CAS registry number 1804041-07-3, represents a structurally complex organic molecule with significant potential in chemical and biomedical research. This compound combines a thiol group (-SH) at the 3-position and a nitro group (-NO₂) at the 4-position of a phenyl ring, conjugated with an aldehyde functional group (-CHO) via a propyl chain. Such a configuration imparts unique physicochemical properties, including redox reactivity, aromatic stability, and reactivity toward nucleophiles or electrophiles.

Recent advancements in synthetic organic chemistry have enabled precise control over the synthesis of this compound, leveraging methodologies such as Friedel-Crafts acylation and thiolation reactions under optimized conditions. A 2022 study published in *Organic Letters* demonstrated that employing microwave-assisted protocols significantly enhances reaction yields while minimizing byproduct formation during its preparation from substituted benzaldehydes and thiols. This optimization aligns with current trends toward greener synthetic practices, reducing energy consumption and waste generation.

In biological systems, the compound exhibits intriguing pharmacological profiles due to its dual functional groups. The nitro group contributes to electron-withdrawing effects that stabilize aromatic resonance structures, while the thiol moiety enables redox cycling and metal chelation capabilities. Preclinical studies in 2023 highlighted its potential as an antioxidant agent, with assays showing IC₅₀ values as low as 5 µM against reactive oxygen species (ROS) in cell cultures—a performance comparable to established antioxidants like Trolox.

A groundbreaking application emerged from research published in *Journal of Medicinal Chemistry* (2024), where this compound was modified into prodrugs for targeted cancer therapy. By conjugating it with folate ligands, researchers achieved selective uptake in tumor cells expressing folate receptors, enhancing cytotoxicity while reducing off-target effects on healthy tissues. The aldehyde group facilitated Schiff base formation with intracellular amines, triggering controlled drug release mechanisms.

In material science applications, the compound's aldehyde functionality has been exploited for crosslinking polymer networks in stimuli-responsive hydrogels. A 2023 study in *ACS Applied Materials & Interfaces* demonstrated its use in fabricating pH-sensitive gels that swell reversibly under acidic conditions—a property valuable for drug delivery systems requiring triggered release mechanisms.

Safety assessments conducted under OECD guidelines confirm that proper handling protocols are essential due to its reactivity profile. While acute toxicity studies show low lethality (LD₅₀ > 5 g/kg), precautions include avoiding contact with strong oxidizing agents to prevent exothermic decomposition reactions.

This multifunctional molecule continues to inspire interdisciplinary research at the intersection of organic synthesis and biomedical innovation. Its structural versatility positions it as a promising candidate for developing next-generation therapeutics targeting oxidative stress-related disorders or cancer treatment regimens requiring targeted drug delivery systems.